molecular formula C11H13N3O3S2 B2737690 5-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide CAS No. 1049530-58-6

5-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide

Cat. No. B2737690
CAS RN: 1049530-58-6
M. Wt: 299.36
InChI Key: RCRCSMAWFQEGIP-UHFFFAOYSA-N
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Description

5-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry. This compound is a sulfonamide derivative that has been synthesized using various methods. In

Scientific Research Applications

Synthesis and Antibacterial Evaluation

The synthesis of novel heterocyclic compounds, including derivatives similar to the specified compound, has shown promising results in the quest for new antibacterial agents. A study by Azab, Youssef, and El-Bordany (2013) explored the synthesis of heterocyclic compounds containing a sulfonamido moiety, demonstrating significant antibacterial activities for some of these compounds. This research highlights the potential of such compounds in addressing bacterial infections and the ongoing need for new antibiotics due to resistance issues (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013).

Cytotoxicity and Antitumor Activity

Hafez, Alsalamah, and El-Gazzar (2017) synthesized a series of compounds including carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides, evaluating their in vitro activity against various human tumor cell lines. Some compounds demonstrated higher activity than doxorubicin, a standard chemotherapy drug, against liver, colon, and lung cancer cell lines. These findings suggest that derivatives of "5-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide" may have potential as antitumor agents (H. Hafez, Sulaiman A. Alsalamah, & Abdel-Rhman B. A. El-Gazzar, 2017).

Antiviral Applications

Chen et al. (2010) explored the synthesis of thiadiazole sulfonamide derivatives and evaluated their anti-tobacco mosaic virus activity. This study indicates the potential of sulfonamide derivatives in combating viral infections, providing a foundation for further research into their use as antiviral agents (Zhuo Chen, Weiming Xu, Ke-liang Liu, Song Yang, Huitao Fan, Pinaki S. Bhadury, D. Hu, & Yuping Zhang, 2010).

properties

IUPAC Name

5-methyl-N-[2-(6-oxopyridazin-1-yl)ethyl]thiophene-2-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N3O3S2/c1-9-4-5-11(18-9)19(16,17)13-7-8-14-10(15)3-2-6-12-14/h2-6,13H,7-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCRCSMAWFQEGIP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(S1)S(=O)(=O)NCCN2C(=O)C=CC=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide

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